Cas no 1032-44-6 (Glycine, N-(2,4,6-trinitrophenyl)-)
1032-44-6 structure
Product Name:Glycine, N-(2,4,6-trinitrophenyl)-
CAS No:1032-44-6
MF:C8H6N4O8
MW:286.15524148941
CID:1136621
PubChem ID:13981891
Update Time:2025-04-20
Glycine, N-(2,4,6-trinitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-(2,4,6-trinitrophenyl)-
- 2-(2,4,6-trinitroanilino)acetic acid
- 1032-44-6
- 2,4,6-trinitroanilinoacetic acid
- DTXSID30553776
- aniline, N-carboxymethyl-2,4,6-trinitro-
- N-(2,4,6-Trinitrophenyl)glycine
-
- Inchi: 1S/C8H6N4O8/c13-7(14)3-9-8-5(11(17)18)1-4(10(15)16)2-6(8)12(19)20/h1-2,9H,3H2,(H,13,14)
- InChI Key: BUBMNUKMCHTIRR-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1NCC(=O)O)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 286.01858
- Monoisotopic Mass: 286.01856316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 187Ų
Experimental Properties
- PSA: 178.75
Glycine, N-(2,4,6-trinitrophenyl)- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1032-44-6 (Glycine, N-(2,4,6-trinitrophenyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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